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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
Piroxicam-d3, a deuterated form of the non-steroidal anti-inflammatory drug (NSAID)
Piroxicam, requires careful handling and disposal due to its toxicological properties. This guide
provides essential, step-by-step procedures for the safe disposal of Piroxicam-d3, ensuring
compliance with regulatory standards and promoting a secure laboratory environment.

Hazard Profile and Regulatory Overview

Piroxicam and its deuterated analog are classified as toxic if swallowed.[1][2][3][4] The primary
regulatory framework governing the disposal of such pharmaceutical waste in the United States
is the Resource Conservation and Recovery Act (RCRA), managed by the Environmental
Protection Agency (EPA).[5][6][7] Many states have their own regulations that may be more
stringent than federal laws.[5][8] Therefore, it is crucial to consult with your institution's
Environmental Health and Safety (EHS) department to ensure adherence to all applicable local
and national guidelines.

Quantitative Data Summary

While specific quantitative disposal limits for Piroxicam-d3 are not readily available and can
vary by jurisdiction, the hazard classification provides a clear directive for its management as a
hazardous waste.
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Parameter Value Source
CAS Number 942047-64-5 [9]
Hazard Statement H301: Toxic if swallowed [1103114]
Signal Word Danger [31[4]

P501: Dispose of
contents/container to
Precautionary Statement hazardous or special waste
: : o [11[2][41[9][10]
(Disposal) collection point, in accordance
with local, regional, national

and/or international regulation.

Step-by-Step Disposal Protocol for Piroxicam-d3

This protocol outlines the essential steps for the safe disposal of Piroxicam-d3 from a
laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

¢ Always handle Piroxicam-d3 in a well-ventilated area, preferably within a chemical fume
hood.

o Wear appropriate PPE, including safety glasses with side shields or goggles, a lab coat, and
chemical-resistant gloves (e.g., nitrile).

» Avoid inhalation of dust or fumes and prevent contact with skin and eyes.[2]
e Do not eat, drink, or smoke in areas where Piroxicam-d3 is handled.[1][2]
2. Waste Segregation and Collection:

o Solid Waste:

o Collect waste Piroxicam-d3 powder, contaminated personal protective equipment (e.g.,
gloves, weighing paper), and any other solid materials that have come into contact with
the compound.
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o Place these materials in a dedicated, clearly labeled, and sealable hazardous waste
container. The container should be made of a material compatible with the chemical.

e Liquid Waste (Solutions):
o If Piroxicam-d3 is in a solution, do not dispose of it down the drain.[8]

o Collect the solution in a designated, leak-proof, and clearly labeled hazardous waste
container. The label should specify the contents, including the solvent and the presence of
Piroxicam-d3.

o Keep different solvent wastes separate to avoid potentially hazardous reactions and to
facilitate proper disposal.[11]

3. Labeling and Storage of Waste:

e Label the hazardous waste container with the words "Hazardous Waste," the full chemical
name "Piroxicam-d3," and any other constituents (e.g., solvent name).

« Indicate the approximate concentration or quantity of the waste.

« Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until it can be collected by your
institution's EHS department or a licensed hazardous waste disposal contractor.

4. Arranging for Disposal:
» Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Follow all institutional procedures for waste manifest documentation and handover.

o The ultimate disposal method for this type of hazardous pharmaceutical waste is typically
high-temperature incineration at a permitted facility.[6][7]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the procedural workflow for the proper disposal of Piroxicam-
d3 and the logical relationship between the key safety and regulatory components.
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Caption: Piroxicam-d3 Disposal Workflow.
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Caption: Key Relationships in Piroxicam-d3 Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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